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Compound of Interest

Compound Name: Prothioconazole-d4

Cat. No.: B15555845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
Prothioconazole-d4 analytical standard. It is designed to assist researchers, scientists, and
professionals in drug development in sourcing this critical reference material for their analytical
needs. This document includes a comparative summary of suppliers, a detailed experimental
protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and
visualizations to clarify experimental workflows.

Commercial Availability of Prothioconazole-d4

The use of isotopically labeled internal standards is crucial for achieving accurate and reliable
gquantification in analytical methods. Prothioconazole-d4, as a deuterated analog of the broad-
spectrum fungicide prothioconazole, serves as an ideal internal standard for mass
spectrometry-based analyses. Several chemical suppliers offer Prothioconazole-d4 as a high-
purity analytical standard. A summary of commercially available options is presented in the
table below. Please note that pricing is often available upon request from the suppliers.
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Product/Cat
. Product Pack .
Supplier alog . Purity Notes
Name Size(s)
Number
LGC
Standards Price
(distributor for ~ Prothioconaz ~ TRC- 0.5mg, 1 mg, >95% (HPLC) available
Toronto ole-d4 P838832 2.5mg [1] upon inquiry.
Research [1]
Chemicals)
Price
MedChemEx Prothioconaz -~ -~ available
HY-116568S Not specified Not specified -
press ole-d4 upon inquiry.
[2]
Price
) 10 mg, 25 ]
o Prothioconaz N N available
Clinivex Not specified mg, 50 mg, Not specified o
ole-d4 upon inquiry.
100 mg
[3]
Price
AXios Prothioconaz - - available
AR-P33095 Not specified Not specified o
Research ole-d4 upon inquiry.

[4]

Experimental Protocol: Quantification of

Prothioconazole using Prothioconazole-d4 Internal

Standard by LC-MS/MS

The following is a generalized experimental protocol for the quantitative analysis of

prothioconazole in a given matrix using Prothioconazole-d4 as an internal standard. This

method is based on common practices in residue analysis and may require optimization for

specific matrices and instrumentation.

1. Standard Preparation
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e Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prothioconazole and
Prothioconazole-d4 in a suitable solvent such as acetonitrile or methanol to prepare
individual stock solutions.

o Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the Prothioconazole stock solution. Each of these working standards should be fortified
with the Prothioconazole-d4 internal standard at a constant concentration.

2. Sample Preparation (QUEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and
Safe)

» Extraction:
o Weigh a representative homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.
o Add 10 mL of acetonitrile.

o Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium
chloride, sodium citrate).

o Shake vigorously for 1 minute and centrifuge.
o Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a suitable
sorbent (e.g., PSA, C18, GCB).

o Vortex for 30 seconds and centrifuge.

o The resulting supernatant is the final extract.
3. LC-MS/MS Analysis
e Liquid Chromatography (LC) Conditions:

o Column: A C18 reversed-phase column is commonly used.
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o Mobile Phase: A gradient elution with water and acetonitrile or methanol, both typically
containing a small amount of an additive like formic acid or ammonium acetate to improve
chromatographic peak shape and ionization efficiency.

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

o Injection Volume: 5-10 pL.

e Mass Spectrometry (MS/MS) Conditions:

o lonization: Electrospray ionization (ESI) in positive ion mode is generally suitable for
Prothioconazole and its deuterated internal standard.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific
precursor-to-product ion transitions should be optimized for both Prothioconazole and
Prothioconazole-d4.

4. Quantification

The concentration of prothioconazole in the sample is determined by creating a calibration
curve. This is done by plotting the ratio of the peak area of the prothioconazole to the peak
area of the Prothioconazole-d4 internal standard against the concentration of the
prothioconazole calibration standards. The concentration of prothioconazole in the unknown
sample is then calculated from this curve.

Visualizations

To further clarify the experimental and logical workflows, the following diagrams have been
generated using the DOT language.
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Standard Procurement
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Procurement and Analytical Workflow
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Detailed Sample Preparation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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